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Compound of Interest

Compound Name: ONC213

Cat. No.: B13145634

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for researchers, scientists, and
drug development professionals handling ONC213. Adherence to these procedures is critical
for ensuring personnel safety and maintaining experimental integrity.

ONC213 is an investigational imipridone agent that targets a-ketoglutarate dehydrogenase,
leading to mitochondrial stress and apoptosis in cancer cells, particularly in acute myeloid
leukemia (AML).[1][2] While preclinical studies indicate low toxicity to normal hematopoietic
cells, its classification as a potent, biologically active, and investigational antineoplastic agent
necessitates rigorous handling protocols.[1][3] A specific Safety Data Sheet (SDS) for ONC213
must be obtained from the supplier and reviewed by all personnel before handling the
compound. The following guidelines are based on best practices for handling hazardous
cytotoxic agents and should be implemented immediately.

l. Personal Protective Equipment (PPE)

The primary objective is to prevent exposure through inhalation, skin contact, or ingestion. A
comprehensive assessment of risk should be conducted for all procedures involving ONC213.
The following table summarizes the required PPE for various laboratory activities.
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Activity Required Personal Protective Equipment

Double chemotherapy-tested nitrile gloves,
) ) disposable gown, safety glasses with side
Handling Stock Compound (Solid) ) ) ]
shields or goggles, N95 respirator (if not

handled in a certified chemical fume hood).[4][5]

Double chemotherapy-tested nitrile gloves,
disposable poly-coated gown, safety glasses

Weighing and Reconstitution and face shield, N95 respirator. To be performed
in a certified chemical fume hood or biological
safety cabinet.[6][7]

Double chemotherapy-tested nitrile gloves,
In Vitro Experimentation (Cell Culture) disposable gown, safety glasses. All work to be
conducted in a Class Il Biosafety Cabinet.

Double chemotherapy-tested nitrile gloves,
In Vivo Experimentation (Animal Dosing) disposable gown, safety glasses with side
shields.[5]

Double chemotherapy-tested nitrile gloves,

Waste Disposal disposable gown, safety glasses or face shield.

[7]

Key PPE Specifications:

¢ Gloves: Use powder-free nitrile gloves tested for resistance to chemotherapy drugs (e.g.,
ASTM D6978).[5] Double-gloving is mandatory for handling the stock compound and during
reconstitution.[4] The outer glove should be worn over the gown cuff and changed
immediately if contaminated.[5]

» Gowns: Disposable, lint-free gowns made of a low-permeability fabric (e.g., polyethylene-
coated) are required.[5][6] Gowns should have a closed front and long sleeves with tight-
fitting cuffs.[6]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A
face shield should be worn over safety glasses whenever there is a risk of splashing, such
as during reconstitution or spill cleanup.[5][7]
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o Respiratory Protection: An N95 respirator or higher should be used when handling the
powdered compound outside of a contained ventilation device to prevent aerosol inhalation.

[5]18]

Il. Operational Plan: From Receipt to Disposal

A structured workflow is essential to minimize risk. The following diagram outlines the key
stages for handling ONC213 within a laboratory setting.
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ONC213 Handling Workflow
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Caption: Workflow for safe handling of ONC213.
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lll. Disposal Plan

All materials contaminated with ONC213 must be treated as hazardous waste. Improper
disposal can lead to environmental contamination and unintended exposure.

Waste Segregation and Disposal Protocol:

Sharps: Needles and syringes used for administering ONC213 must be disposed of directly
into a designated hazardous waste sharps container. Do not recap needles.

o Solid Waste: All disposable PPE (gloves, gowns, masks), plasticware (pipette tips, tubes),
and absorbent pads contaminated with ONC213 should be collected in a clearly labeled,
leak-proof hazardous waste container.

e Liquid Waste: Aqueous solutions containing ONC213 (e.g., spent cell culture media) and
organic solvent stock solutions must be collected in separate, clearly labeled, and sealed
hazardous liquid waste containers. Do not mix with other laboratory waste streams.

e Disposal: All hazardous waste must be disposed of through the institution's certified
hazardous waste management program. Follow all local, state, and federal regulations.

IV. Experimental Protocols Summary
In Vitro ICso Determination

This protocol is a standard method to determine the concentration of ONC213 that inhibits 50%
of cell viability in AML cell lines.

Cell Plating: Plate AML cells (e.g., MV4-11, OCI-AML3) in 96-well plates.[1]

Treatment: Treat cells with a range of ONC213 concentrations (e.g., 90 nM to 2200 nM).[1]

Incubation: Incubate the plates for 72 hours under standard cell culture conditions.[1]

Viability Assay: Assess cell viability using a standard method such as the MTT assay.[1]

Data Analysis: Calculate ICso values using appropriate software (e.g., GraphPad Prism).[1]
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ONC213 Signaling Pathway

ONC213 induces cell death in AML by targeting the mitochondrial enzyme a-ketoglutarate
dehydrogenase (a-KGDH). This initiates a cascade of events leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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